2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide
2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide
Brand Name:
Vulcanchem
CAS No.:
51224-13-6
VCID:
VC20770488
InChI:
InChI=1S/C15H22N2O9S.BrH/c1-6(18)22-5-10-11(23-7(2)19)12(24-8(3)20)13(25-9(4)21)14(26-10)27-15(16)17;/h10-14H,5H2,1-4H3,(H3,16,17);1H/t10-,11+,12+,13-,14+;/m1./s1
SMILES:
CC(=O)OCC1C(C(C(C(O1)SC(=N)N)OC(=O)C)OC(=O)C)OC(=O)C.Br
Molecular Formula:
C15H23BrN2O9S
Molecular Weight:
487.3 g/mol
2-(2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosyl)thiopseudourea Hydrobromide
CAS No.: 51224-13-6
Cat. No.: VC20770488
Molecular Formula: C15H23BrN2O9S
Molecular Weight: 487.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 51224-13-6 |
|---|---|
| Molecular Formula | C15H23BrN2O9S |
| Molecular Weight | 487.3 g/mol |
| IUPAC Name | [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-carbamimidoylsulfanyloxan-2-yl]methyl acetate;hydrobromide |
| Standard InChI | InChI=1S/C15H22N2O9S.BrH/c1-6(18)22-5-10-11(23-7(2)19)12(24-8(3)20)13(25-9(4)21)14(26-10)27-15(16)17;/h10-14H,5H2,1-4H3,(H3,16,17);1H/t10-,11+,12+,13-,14+;/m1./s1 |
| Standard InChI Key | QNVDHERXTIAGPT-BHWNSSOUSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)SC(=N)[NH3+])OC(=O)C)OC(=O)C)OC(=O)C.[Br-] |
| SMILES | CC(=O)OCC1C(C(C(C(O1)SC(=N)N)OC(=O)C)OC(=O)C)OC(=O)C.Br |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)SC(=N)[NH3+])OC(=O)C)OC(=O)C)OC(=O)C.[Br-] |
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